Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate

• IUPAC Name: methyl 5-methoxy-3-nitro-2-phenylmethoxybenzoate
• InChI: InChI=1S/C16H15NO6/c1-21-12-8-13(16(18)22-2)15(14(9-12)17(19)20)23-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key: DZZQDBQMZRBQIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)[N+](=O)[O-])OCC2=CC=CC=C2)C(=O)OC
• Molecular Formula: C16H15NO6
• DSSTOX Substance ID: DTXSID00677776
• Molecular Weight: 317.29 g/mol
• CAS RN: 1221792-98-8

Description

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Molecular Structure Analysis

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Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with various reagents, its behavior under different conditions, and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthetic Methodologies and Applications

• Synthetic Intermediates

  Compounds similar to Methyl 2-(benzyloxy)-5-methoxy-3-nitrobenzenecarboxylate often serve as key intermediates in the synthesis of complex molecules. For instance, 2-Fluoro-4-bromobiphenyl is a key intermediate for manufacturing flurbiprofen, highlighting the role of such compounds in the synthesis of non-steroidal anti-inflammatory and analgesic materials (Qiu et al., 2009).

• Protecting Groups in Synthetic Chemistry

  The use of photosensitive protecting groups, including derivatives of nitrobenzene, demonstrates the importance of specific functional groups in protecting sensitive sites during chemical reactions, paving the way for complex synthetic applications (Amit et al., 1974).

Pharmaceutical Applications

• Proton Pump Inhibitors Synthesis: Novel methods for the synthesis of omeprazole, a proton pump inhibitor, showcase the utility of certain methoxy and nitrobenzene derivatives in developing medications for treating conditions like acid reflux (Saini et al., 2019).

Environmental Science and Analytical Chemistry

• Analytical Methods for Parabens: Research on the detection and analysis of parabens, which share some structural similarities with the compound , underscores the significance of analytical chemistry in assessing the environmental and health impacts of various chemicals (J.B.N et al., 2014).

Safety And Hazards

Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and environmental impact. They also provide guidelines for safe handling and disposal.